N-(3-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18N2O2S/c1-20-11-17(15-8-3-4-9-16(15)20)23-12-18(21)19-13-6-5-7-14(10-13)22-2/h3-11H,12H2,1-2H3,(H,19,21)
• InChI Key: QRPJWIHXITZBTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-(3-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide, also known as MIPT or 5-methoxy-N-methyl-N-isopropyltryptamine, is a synthetic psychedelic drug that belongs to the tryptamine family. It is a potent hallucinogen that produces profound visual and auditory effects, altered perception of time, and changes in thought processes. MIPT has been studied for its potential therapeutic applications and has shown promising results in the treatment of mental health disorders such as depression and anxiety.

Scientific Research Applications

Environmental Toxicology and Herbicide Metabolism

Comparative Metabolism of Chloroacetamide Herbicides

Research by Coleman et al. (2000) explored the metabolic pathways of chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. This study provides insights into the enzymatic processes that transform these compounds, potentially offering a framework for understanding the metabolism of structurally related acetamides like N-(3-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide. The study highlights the roles of cytochrome P450 isoforms in herbicide metabolism, which could be relevant for assessing the environmental and health impacts of similar compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

Green Chemistry and Synthesis Methods

Catalytic Hydrogenation for the Green Synthesis

Zhang Qun-feng (2008) discussed the use of a novel Pd/C catalyst for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide to N-(3-amino-4-methoxyphenyl)acetamide. This research demonstrates an environmentally friendly approach to producing important intermediates for azo disperse dyes. The methodology and principles described could be applicable to the synthesis of related acetamide compounds, emphasizing the importance of green chemistry principles in the development of new chemical entities (Zhang Qun-feng, 2008).

Soil Science and Herbicide Activity

Soil Reception and Activity of Herbicides

Research by Banks and Robinson (1986) on the impact of wheat straw and irrigation on the reception and activity of acetochlor, alachlor, and metolachlor highlights the environmental interactions of chloroacetamide herbicides. Understanding these interactions is crucial for assessing the behavior of similar compounds in agricultural settings. This study shows how soil composition and agricultural practices can influence the effectiveness and environmental fate of herbicides, which could be relevant for the management of compounds like N-(3-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide (Banks & Robinson, 1986).